Cas no 589402-43-7 (2,3-difluoro-5-chloro pyridine)

• Product Name: 2,3-difluoro-5-chloro pyridine
• CAS No: 589402-43-7
• MF: C₅H₂ClF₂N
• MW: 149.525887012482
• CID: 949335
• PubChem ID: 2783248
• Update Time: 2025-04-19

2,3-difluoro-5-chloro pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-5-chloro pyridine
• DB-027547
• 589402-43-7
• Z1255442949
• MFCD04039314
• DB-292156
• 2,3-Difluoro-5-chloropyridine
• Q-101460
• EN300-98067
• DTXSID001008801
• AC-23446
• AC-8181
• FG-0488
• NTR2GM7GHF
• AM20061731
• NS00005305
• UNII-NTR2GM7GHF
• 2,3-Difluoro-5-chloropyridine; 3-Chloro-5,6-difluoropyridine;
• 2,3-Difluoro-5-chloropyridine, 95%
• 5-Chloro-2,3-difluoropyridine
• EC 410-090-7
• 3-chloro-5,6-difluoropyridine
• 5-chloro-2,3-difluoro-pyridine
• A19493
• AKOS005064057
• C2113
• CS-W003144
• Pyridine, 5-chloro-2,3-difluoro-
• SCHEMBL47044
• 89402-43-7
• 2,3-difluoro-5-chloropyridin

• Inchi： 1S/C5H2ClF2N/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： PERMDYZFNQIKBL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)F

Computed Properties

• Exact Mass: 148.9843831g/mol
• Monoisotopic Mass: 148.9843831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų